Cas no 1261922-32-0 (5-(3-Methylthiophenyl)nicotinic acid)

• Product Name: 5-(3-Methylthiophenyl)nicotinic acid
• CAS No: 1261922-32-0
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 6792777
• PubChem ID: 53223301
• Update Time: 2024-09-13

5-(3-Methylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylsulfanylphenyl)pyridine-3-carboxylic acid
• 5-(3-Methylthiophenyl)nicotinic acid, 95%
• MFCD18317442
• 5-(3-METHYLTHIOPHENYL)NICOTINIC ACID
• 1261922-32-0
• 5-(3-Methylthiophenyl)nicotinic acid

• Inchi： 1S/C13H11NO2S/c1-17-12-4-2-3-9(6-12)10-5-11(13(15)16)8-14-7-10/h2-8H,1H3,(H,15,16)
• InChI Key： XDQOKHVGRBBCFV-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 245.05104977g/mol
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.5Ų